Cas no 1038749-81-3 (N-Biotinylcaproylaminocaproylaminoethyl Methanethiosulfonate)

• Product Name: N-Biotinylcaproylaminocaproylaminoethyl Methanethiosulfonate
• CAS No: 1038749-81-3
• MF: C₂₅H₄₅N₅O₆S₃
• MW: 607.849702596664
• CID: 824131
• PubChem ID: 46783706
• Update Time: 2025-04-19

N-Biotinylcaproylaminocaproylaminoethyl Methanethiosulfonate Chemical and Physical Properties

Names and Identifiers

• MTSEA-BIOTINCAPCAP
• MTSEA BIOTIN-XX
• N-BIOTINYLCAPROYLAMINOCAPROYLAMINOETHYL METHANETHIOSULFONATE
• 2-((6-((6-((BIOTINOYL)AMINO)HEXANOYL)AMINO)HEXANOYL)AMINO)ETHYL METHANETHIOSULFONATE
• MTSEA-Biotincapcap, 2-((6-((6-((Biotinoyl)amino)hexanoyl)amino)hexanoyl)amino)ethyl methanethiosulfonate
• N-[6-(2-Methylsulfonylsulfanylethylamino)-6-oxohexyl]-6-[5-[(4S)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]hexanamide
• 1038749-81-3
• J-001051
• AKOS030243106
• N-Biotinylcaproylaminocaproylaminoethyl Methanethiosulfonate

• Inchi： 1S/C25H45N5O6S3/c1-39(35,36)38-17-16-28-23(33)12-5-3-9-14-26-21(31)11-4-2-8-15-27-22(32)13-7-6-10-20-24-19(18-37-20)29-25(34)30-24/h19-20,24H,2-18H2,1H3,(H,26,31)(H,27,32)(H,28,33)(H2,29,30,34)/t19?,20-,24?/m0/s1
• InChI Key： RIKWYYNURUQHAI-VIHQBZHPSA-N
• SMILES： S1CC2C([C@@H]1CCCCC(NCCCCCC(NCCCCCC(NCCSS(C)(=O)=O)=O)=O)=O)NC(N2)=O

Computed Properties

• Exact Mass: 607.25319769g/mol
• Monoisotopic Mass: 607.25319769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 39
• Rotatable Bond Count: 21
• Complexity: 899
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 222Ų

Experimental Properties

• Density: 1.219±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 133-135°C
• Solubility: Almost insoluble (0.024 g/l) (25 º C),
• Stability/Shelf Life: Moisture Sensitive

N-Biotinylcaproylaminocaproylaminoethyl Methanethiosulfonate Security Information

• WGK Germany：3
• Safety Instruction： 22-24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives Biotin and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives